Cas no 80610-53-3 (Benzoyl chloride,4-(aminomethyl)-)
80610-53-3 structure
Product Name:Benzoyl chloride,4-(aminomethyl)-
CAS No:80610-53-3
MF:C8H8ClNO
MW:169.608221054077
CID:707734
PubChem ID:19604111
Update Time:2025-04-19
Benzoyl chloride,4-(aminomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,4-(aminomethyl)-
- 4-(aminomethyl)benzoyl chloride
- Benzoyl chloride, 4-(aminomethyl)- (9CI)
- AKOS006294778
- 80610-53-3
- SCHEMBL8021407
- DTXSID80598990
- Benzoyl chloride,4-(aminomethyl)-(9ci)
-
- Inchi: 1S/C8H8ClNO/c9-8(11)7-3-1-6(5-10)2-4-7/h1-4H,5,10H2
- InChI Key: QXLIYRDGWPUNTD-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)CN)=O
Computed Properties
- Exact Mass: 169.0294416g/mol
- Monoisotopic Mass: 169.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.1Ų
Benzoyl chloride,4-(aminomethyl)- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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